molecular formula C6Cl7N B1171668 marcescin CAS No. 1403-94-7

marcescin

Cat. No.: B1171668
CAS No.: 1403-94-7
Attention: For research use only. Not for human or veterinary use.
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Description

Marcescin is a bacteriocin—a proteinaceous antibiotic—produced by Serratia marcescens, a Gram-negative bacterium. It exhibits bactericidal activity against sensitive strains of S. marcescens and has been extensively utilized for epidemiological typing of clinical isolates. Early studies demonstrated that marcescin production can be induced by mitomycin C, with optimal yields achieved at 33°C on MacConkey agar (MAC) . Genetic analyses revealed that marcescin A, a specific variant, is plasmid-encoded, and its synthesis is amplified in mutants with increased plasmid DNA copy numbers, suggesting a gene dosage effect . Marcescin typing has proven effective in hospital settings, classifying 92% of 50 clinical isolates into 16 distinct types based on susceptibility profiles, thereby aiding outbreak tracking .

Properties

CAS No.

1403-94-7

Molecular Formula

C6Cl7N

Synonyms

marcescin

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Marcescin vs. Select Bacteriocins

Property Marcescin (S. marcescens) Colicin (Escherichia coli) Pyocin (Pseudomonas aeruginosa)
Genetic Basis Plasmid-mediated Plasmid or chromosomal Chromosomal (R-/F-type pyocins)
Induction Mitomycin C SOS response (e.g., UV light) Mitomycin C or UV light
Target Specificity Sensitive S. marcescens strains Competing E. coli strains P. aeruginosa strains
Primary Application Epidemiological typing Bacterial competition, typing Therapeutic candidates

Key Observations:

  • Genetic Regulation : Unlike colicins and pyocins, which may be chromosomal or plasmid-encoded, marcescin A synthesis is strictly plasmid-dependent, as shown in hyperproducing mutants .
  • Induction : Marcescin shares mitomycin C induction with pyocins but requires lower temperatures (33°C) for optimal production compared to pyocins (37°C) .
  • Application : Marcescin’s primary use in clinical typing contrasts with pyocins, which are explored for antimicrobial therapy due to their narrow host range .

Comparison with Exocellular Proteins from S. marcescens

Table 2: Marcescin A vs. Exocellular Lipase in S. marcescens

Property Marcescin A Exocellular Lipase
Function Antibacterial bacteriocin Hydrolyzes lipid substrates
Genetic Basis Plasmid-mediated Likely chromosomal
Induction Mitomycin C Nutrient availability (e.g., lipids)
Production in Mutants Increased with plasmid copy number Unaffected by plasmid dosage

Key Observations:

  • Genetic Control : Marcescin A production is directly linked to plasmid copy number, while lipase synthesis is likely regulated by chromosomal genes and environmental cues .
  • Functional Role : Marcescin A serves as a competitive weapon against bacterial rivals, whereas lipase aids in nutrient acquisition, highlighting divergent evolutionary strategies .

Research Implications and Limitations

While marcescin typing demonstrates high reproducibility (92% classification rate), its utility is restricted to S. Further research should address:

  • Structural characterization of marcescin variants.
  • Mechanisms of resistance in insensitive S. marcescens strains.
  • Cross-genera efficacy of marcescin against multidrug-resistant pathogens.

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